Cas no 2228464-20-6 (2-amino-3-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol
• CAS No: 2228464-20-6
• MF: C₉H₁₂Cl₂N₂O
• MW: 235.110380172729
• CID: 6132018
• PubChem ID: 165752797
• Update Time: 2025-06-13

2-amino-3-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol
• 2228464-20-6
• EN300-1975147

• Inchi： 1S/C9H12Cl2N2O/c1-9(12,5-14)2-6-7(10)3-13-4-8(6)11/h3-4,14H,2,5,12H2,1H3
• InChI Key： GKZJIRICPHDSEP-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CC(C)(CO)N)Cl

Computed Properties

• Exact Mass: 234.0326684g/mol
• Monoisotopic Mass: 234.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-3-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol

Introduction to 2-amino-3-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol (CAS No: 2228464-20-6)

2-amino-3-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2228464-20-6, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both amino and chloro substituents on a pyridine backbone, coupled with a branched alkyl chain, makes it a versatile scaffold for medicinal chemists exploring new pharmacophores.

The molecular structure of 2-amino-3-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol encompasses a pyridine ring substituted at the 3-position with a tertiary butyl group that is further functionalized at the 4-position by an amino group. The 3,5-dichloropyridine moiety introduces electron-withdrawing effects, which can modulate the reactivity and binding properties of the molecule. This combination of functional groups suggests potential applications in drug discovery, particularly in targeting enzymes or receptors that are sensitive to such structural motifs.

In recent years, there has been growing interest in heterocyclic compounds as building blocks for pharmaceuticals due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties. The pyridine core is one of the most prevalent heterocycles in medicinal chemistry, with numerous examples demonstrating its efficacy in treating various diseases. The compound 2-amino-3-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol represents an advanced derivative that leverages these structural advantages while introducing additional functional groups to enhance binding affinity and selectivity.

One of the key areas where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that specifically interact with kinase active sites, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 2-amino-3-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol, particularly the amino group and the dichloropyridine moiety, make it a candidate for modulating kinase activity.

Recent studies have highlighted the importance of computational methods in designing novel kinase inhibitors. Molecular modeling techniques can be used to predict how 2-amino-3-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol interacts with target kinases at the atomic level. These studies have revealed that the compound can bind to the ATP-binding pocket of kinases through hydrogen bonding interactions between the amino group and conserved residues in the active site. Additionally, the dichloropyridine moiety appears to occupy hydrophobic pockets, further stabilizing the binding interaction.

The synthesis of 2-amino-3-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the amino group and dichloro substituents onto the pyridine ring, followed by alkylation reactions to attach the branched alkyl chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In addition to its potential as a kinase inhibitor, 2-amino-3-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol may also find applications in other therapeutic areas. For instance, its structural motif could be modified to develop compounds with antiviral or anti-inflammatory properties. The versatility of this scaffold allows for further derivatization by introducing different functional groups or replacing parts of the molecule while retaining its core pharmacological activity.

The development of novel drugs is often a lengthy and expensive process that requires extensive testing to ensure safety and efficacy. However, computational tools have accelerated this process by allowing researchers to predict drug-like properties early in the discovery phase. Virtual screening techniques can be used to identify potential hits from large libraries of compounds before they are synthesized and tested experimentally. This approach has been particularly valuable for exploring analogs of known active ingredients.

Another important consideration in drug development is metabolic stability. Compounds must withstand biotransformation processes in vivo without being rapidly degraded into inactive metabolites. The structural features of 2-amino-3-(3,5-dichloropyridin-4-ylyl)-2-methylpropan-l-alcohol suggest that it may possess adequate metabolic stability due to its relatively simple aliphatic side chain and electron-deficient pyridine core. However, further studies are needed to confirm this hypothesis through experimental metabolic profiling.

The impact of 2-amino--(35-dichIoropyrdin~4-yI)-Z-methylpr~an-l-alcohol on pharmaceutical research underscores the importance of investing in basic chemical research and innovation. By developing new synthetic methods and exploring novel molecular architectures like this one, scientists can expand their arsenal of tools for combating disease. Collaborative efforts between academia and industry are essential for translating these findings into tangible benefits for patients worldwide.

In conclusion,22arnno--33(35~dichIoropYrdin~4-yI)--Z~methylpr~an-l-alcohol (CAS No: 2228464206) represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications. Its unique structural features make it a valuable scaffold for designing targeted therapies against various diseases including cancer,kInase inhibition remains one othe rkey area where this compoun dhas shown promise . As research continues，we can expect further insights into its pharmacological properties an dnew ways it will be used t develop life-saving medications .